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Compound of Interest

Compound Name: MSAB

Cat. No.: B1677543 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

disposal of MSAB (Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate), a compound used in

various research applications. Adherence to these guidelines is crucial for minimizing

environmental impact and ensuring a safe laboratory environment.

Chemical and Physical Properties of MSAB
A summary of the key quantitative data for MSAB (CAS Number: 173436-66-3) is presented

below. This information is essential for understanding the compound's characteristics and for

making informed decisions regarding its handling and disposal.

Property Value

Molecular Formula C15H15NO4S

Molecular Weight 305.35 g/mol

Appearance Off-white to purple powder

Solubility DMSO: 25 mg/mL, clear

Storage Temperature 2-8°C
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Experimental Protocol for the Disposal of MSAB
The following protocol outlines the recommended steps for the safe disposal of MSAB. This

procedure should be carried out in a designated waste disposal area and while wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.

1. Waste Identification and Segregation:

Identify the waste material as MSAB.

Do not mix MSAB waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

2. Preparation for Disposal:

For solid MSAB waste, carefully sweep or scoop the material, avoiding dust generation.

For solutions of MSAB, absorb the liquid with an inert, non-combustible absorbent material

such as vermiculite, sand, or diatomaceous earth.

3. Packaging of Waste:

Place the solid MSAB waste or the absorbent material containing the MSAB solution into a

clearly labeled, leak-proof container.

The container must be compatible with the chemical and approved for hazardous waste

disposal.

Securely seal the container.

4. Labeling of Waste Container:

Label the waste container with the following information:

"Hazardous Waste"

The full chemical name: "Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate"
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CAS Number: "173436-66-3"

An indication of the hazards (e.g., "Irritant")

The accumulation start date.

5. Storage of Waste:

Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

This area should be secure, well-ventilated, and away from incompatible materials.

6. Final Disposal:

Arrange for the collection and disposal of the MSAB waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Disposal must be conducted in accordance with all applicable federal, state, and local

regulations.[1] Do not dispose of MSAB down the drain or in the regular trash.

MSAB Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MSAB.
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Start: MSAB Waste Generated

1. Identify & Segregate
MSAB Waste

2. Prepare for Disposal
(Solidify/Absorb)

3. Package in Labeled,
Leak-Proof Container

4. Label Container
(Name, CAS, Hazards)

5. Store in Designated
Hazardous Waste Area

6. Arrange for Professional Disposal
(EHS/Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

MSAB Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the Safety Data Sheet (SDS) for MSAB before
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handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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